Cas no 1368944-57-3 (3-amino-2-(4-tert-butylphenyl)propan-1-ol)

3-amino-2-(4-tert-butylphenyl)propan-1-ol structure
1368944-57-3 structure
Product Name:3-amino-2-(4-tert-butylphenyl)propan-1-ol
CAS No:1368944-57-3
MF:C13H21NO
MW:207.311943769455
CID:2117906
PubChem ID:82283533
Update Time:2023-11-24

3-amino-2-(4-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-tert-butylphenyl)-3-aminopropan-1-ol
    • CID 82283533
    • Benzeneethanol, β-(aminomethyl)-4-(1,1-dimethylethyl)-
    • 3-amino-2-(4-tert-butylphenyl)propan-1-ol
    • Inchi: 1S/C13H21NO/c1-13(2,3)12-6-4-10(5-7-12)11(8-14)9-15/h4-7,11,15H,8-9,14H2,1-3H3
    • InChI Key: LSCYMINYWHRLIE-UHFFFAOYSA-N
    • SMILES: OCC(CN)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 0.999±0.06 g/cm3(Predicted)
  • Boiling Point: 338.1±27.0 °C(Predicted)
  • pka: 14?+-.0.10(Predicted)

3-amino-2-(4-tert-butylphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1847497-0.05g
3-amino-2-(4-tert-butylphenyl)propan-1-ol
1368944-57-3
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$587.0 2023-09-19
Enamine
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Enamine
EN300-1847497-0.5g
3-amino-2-(4-tert-butylphenyl)propan-1-ol
1368944-57-3
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$671.0 2023-09-19
Enamine
EN300-1847497-1.0g
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$1142.0 2023-06-02
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$3313.0 2023-06-02
Enamine
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3-amino-2-(4-tert-butylphenyl)propan-1-ol
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$4914.0 2023-06-02
Enamine
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Enamine
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